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Compound of Interest

Compound Name: TC-Mps1-12

Cat. No.: B611252 Get Quote

Essential Safety and Handling Guide for TC-
Mps1-12
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling TC-Mps1-12. It includes detailed

procedural guidance on personal protective equipment, operational handling, storage, and

disposal.

Chemical and Physical Properties
TC-Mps1-12 is a potent and selective monopolar spindle 1 (Mps1) kinase inhibitor.[1][2][3] It is

intended for laboratory research use only.[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b611252?utm_src=pdf-interest
https://www.benchchem.com/product/b611252?utm_src=pdf-body
https://www.benchchem.com/product/b611252?utm_src=pdf-body
https://www.medchemexpress.com/tc-mps1-12.html
https://www.rndsystems.com/products/tc-mps1-12_4750
https://www.tocris.com/products/tc-mps1-12_4750
https://www.rndsystems.com/products/tc-mps1-12_4750
https://www.tocris.com/products/tc-mps1-12_4750
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₇H₂₀N₆O

Molecular Weight 324.38 g/mol [2][4]

CAS Number 1206170-62-8[2][4]

Purity ≥99%[2][3]

IC₅₀ 6.4 nM[1][2][3]

Solubility
Soluble to 100 mM in DMSO and to 20 mM in

ethanol with gentle warming.[2]

Storage (Powder) Store at +4°C or -20°C.[2][4]

Storage (in Solvent)
Store at -80°C for up to 6 months, or at -20°C

for up to 1 month.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
TC-Mps1-12 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[4] Adherence to strict safety protocols is mandatory to minimize exposure and ensure a

safe laboratory environment.

GHS Hazard Statements:

H302: Harmful if swallowed.[4]

H410: Very toxic to aquatic life with long lasting effects.[4]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specific Requirements

Eye Protection Safety goggles with side-shields.[4]

Hand Protection Protective gloves (e.g., nitrile).[4]

Skin & Body Protection Impervious clothing, such as a lab coat.[4]

Respiratory Protection
A suitable respirator should be used if dust or

aerosols are generated.[4]

Experimental Protocols: Handling and Preparation
of Solutions
Safe Handling Precautions:

Avoid inhalation, and contact with eyes and skin.[4]

Prevent the formation of dust and aerosols.[4]

Use only in areas with appropriate exhaust ventilation.[4]

Do not eat, drink, or smoke when using this product.[4]

Wash skin thoroughly after handling.[4]

Reconstitution and Dilution:

For a 10 mM stock solution, add 3.08 mL of DMSO to 10 mg of TC-Mps1-12.

Further dilutions can be made using the appropriate cell culture medium or buffer.

Calculations for different molarities and volumes can be performed using standard laboratory

calculators.

First Aid Measures
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Exposure Route First Aid Procedure

If Swallowed

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth. Do NOT induce

vomiting.[4]

Eye Contact

Immediately flush eyes with large amounts of

water, removing contact lenses if present. Seek

prompt medical attention.[4]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and seek medical advice.[4]

Inhalation

Move the person to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR). Avoid mouth-to-mouth

resuscitation.[4]

Spill and Disposal Procedures
Spill Management:

In case of a spill, collect the spillage to prevent it from entering drains or water courses.[4]

Use appropriate absorbent material for liquid spills.

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

Clean the spill area thoroughly.

Waste Disposal:

Dispose of contents and container to an approved waste disposal plant.[4]

Follow all local, state, and federal regulations for hazardous waste disposal.

Signaling Pathway and Experimental Workflow
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The following diagram illustrates the safe handling workflow for TC-Mps1-12, from receiving

the compound to its final disposal.

TC-Mps1-12 Safe Handling Workflow
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Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of TC-Mps1-12 in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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